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Compound of Interest

Compound Name: Tetromycin B

Cat. No.: B10780455

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetromycin B, a polyketide antibiotic with a distinctive tetronic acid structure, has
demonstrated significant efficacy against methicillin-resistant Staphylococcus aureus (MRSA).
[1] As a compound of interest for further research and potential therapeutic development,
robust and efficient purification methods are paramount to obtain high-purity material for
biological assays and preclinical studies. This document provides detailed application notes
and adapted protocols for the purification of Tetromycin B from fermentation broths, drawing
upon established methodologies for similar polyketide and tetracycline-class antibiotics due to
the limited availability of specific literature for Tetromycin B.

Chemical Properties of Tetromycin B:
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Property Value

CAS Number 180027-84-3[1][2]

Molecular Formula C34H4605[1][2]

Molecular Weight 534.7 g/mol [1][2]

Structure Tetronic acid-containing polyketide

Solubility Soluble in DMF, DMSO, Ethanol, Methanol[2]
Purity (Commercial) >99%[1]

Purification Strategy Overview

The purification of Tetromycin B from a fermentation broth typically involves a multi-step
process designed to isolate the target compound from a complex mixture of cellular debris,
media components, and other secondary metabolites. A general workflow is outlined below,
incorporating initial extraction from the fermentation broth, followed by chromatographic
separation and a final polishing step, which may include crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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